Cas no 27839-75-4 (Ethanesulfonic acid,2-[[2-mercapto-1-(mercaptomethyl)ethyl]thio]-, sodium salt (1:1))
27839-75-4 structure
Product Name:Ethanesulfonic acid,2-[[2-mercapto-1-(mercaptomethyl)ethyl]thio]-, sodium salt (1:1)
CAS No:27839-75-4
MF:C5H11NaO3S4
MW:270.388807535172
CID:278556
PubChem ID:23681567
Update Time:2025-04-19
Ethanesulfonic acid,2-[[2-mercapto-1-(mercaptomethyl)ethyl]thio]-, sodium salt (1:1) Chemical and Physical Properties
Names and Identifiers
-
- Ethanesulfonic acid,2-[[2-mercapto-1-(mercaptomethyl)ethyl]thio]-, sodium salt (1:1)
- sodium,2-[1,3-bis(sulfanyl)propan-2-ylsulfanyl]ethanesulfonate
- DTXSID40182152
- Ethanesulfonic acid, 2-((2-mercapto-1-(mercaptomethyl)ethyl)thio)-, sodium salt
- 27839-75-4
- 2-((2-Mercapto-1-(mercaptomethyl)ethyl)thio)ethanesulfonic acid sodium salt
-
- Inchi: 1S/C5H12O3S4.Na/c6-12(7,8)2-1-11-5(3-9)4-10;/h5,9-10H,1-4H2,(H,6,7,8);/q;+1/p-1
- InChI Key: QHBFJBITMYKVKR-UHFFFAOYSA-M
- SMILES: S(CCS(=O)(=O)[O-])C(CS)CS.[Na+]
Computed Properties
- Exact Mass: 269.94903
- Monoisotopic Mass: 269.94887318g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 13
- Rotatable Bond Count: 6
- Complexity: 196
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 92.9Ų
Experimental Properties
- PSA: 57.2
Ethanesulfonic acid,2-[[2-mercapto-1-(mercaptomethyl)ethyl]thio]-, sodium salt (1:1) Related Literature
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
-
Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
27839-75-4 (Ethanesulfonic acid,2-[[2-mercapto-1-(mercaptomethyl)ethyl]thio]-, sodium salt (1:1)) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
Handan Zechi Trading Co., Ltd
Gold Member
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
CN Supplier
Bulk
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
CN Supplier
Reagent